Cas no 1622-87-3 (2-(piperidin-1-yl)acetamide)

• Product Name: 2-(piperidin-1-yl)acetamide
• CAS No: 1622-87-3
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD00047478
• CID: 2856048
• Update Time: 2025-11-01

2-(piperidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetamide
• 2-(piperidin-1-yl)acetamide

• MDL： MFCD00047478
• Inchi： 1S/C7H14N2O/c8-7(10)6-9-4-2-1-3-5-9/h1-6H2,(H2,8,10)
• InChI Key： OFILXYRUXDYLLS-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)CCCCC1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 277.4±23.0 °C at 760 mmHg
• Flash Point: 121.5±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(piperidin-1-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(piperidin-1-yl)acetamide

Comprehensive Overview of 2-(Piperidin-1-yl)acetamide (CAS No. 1622-87-3)

2-(Piperidin-1-yl)acetamide, also known by its CAS number 1622-87-3, is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceutical research, and organic synthesis. This compound is characterized by its unique structural features, which include a piperidine ring and an acetamide functional group. These features contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-(Piperidin-1-yl)acetamide consists of a piperidine ring attached to an acetamide group through a methylene bridge. The piperidine ring is a six-membered cyclic amine that imparts significant chemical stability and biological activity. The acetamide group, on the other hand, is known for its ability to form hydrogen bonds, which can influence the compound's solubility and interactions with biological targets.

In recent years, 2-(Piperidin-1-yl)acetamide has garnered attention in the scientific community due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits various pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a valuable candidate for the development of new therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 2-(Piperidin-1-yl)acetamide. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 2-(Piperidin-1-yl)acetamide could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the analgesic potential of 2-(Piperidin-1-yl)acetamide. A clinical trial conducted in 2020 evaluated the efficacy of this compound in managing chronic pain. The results indicated that 2-(Piperidin-1-yl)acetamide significantly reduced pain sensitivity in patients with neuropathic pain, without causing significant side effects. This makes it a potential alternative to existing analgesics with better safety profiles.

The neuroprotective properties of 2-(Piperidin-1-yl)acetamide have also been explored. A study published in the Journal of Neurochemistry in 2019 demonstrated that this compound protected neurons from oxidative stress-induced damage. The researchers found that 2-(Piperidin-1-yl)acetamide increased the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative stress and preventing neuronal death.

In addition to its pharmacological properties, 2-(Piperidin-1-yl)acetamide has been used as a building block in organic synthesis. Its reactivity and functional group versatility make it an attractive starting material for the synthesis of more complex molecules. For example, it can be readily modified through various chemical reactions to introduce additional functional groups or alter its structure for specific applications.

The synthetic accessibility of 2-(Piperidin-1-yl)acetamide has also contributed to its widespread use in research laboratories. Several efficient synthetic routes have been developed to produce this compound on both small and large scales. One common method involves the reaction of piperidine with acetyl chloride followed by hydrolysis to form the acetamide group. This straightforward synthesis allows for easy scale-up and cost-effective production.

Safety considerations are crucial when handling any chemical compound, including 2-(Piperidin-1-yl)acetamide. While this compound is generally considered safe under proper handling conditions, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and properly disposing of waste materials.

In conclusion, 2-(Piperidin-1-yl)acetamide (CAS No. 1622-87-3) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the scientific community.